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Cat. No.: B123305 Get Quote

For Immediate Release

[CITY, State] – [Date] – 4-Amino-3-hydroxybenzamide, a chemical intermediate with potential

applications in pharmaceutical and materials science, remains a compound with a limited public

record of its discovery, history, and detailed biological activity. This technical overview compiles

the currently available information on its properties, synthesis, and potential uses, while also

highlighting significant gaps in the existing literature.

Introduction
4-Amino-3-hydroxybenzamide (CAS Number: 146224-62-6) is an organic compound

featuring a benzamide structure substituted with both an amino and a hydroxyl group.[1][2][3]

[4][5] Its primary recognized role is as a building block in the synthesis of more complex

molecules, particularly heterocyclic compounds being investigated as kinase inhibitors and

anti-inflammatory agents.[3] It is also noted for its potential in the development of fluorescent

probes and sensors.[3] Despite its availability from several chemical suppliers, a detailed

historical account of its initial discovery and synthesis is not readily available in surveyed

scientific databases and literature.
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The fundamental physicochemical properties of 4-Amino-3-hydroxybenzamide have been

established and are summarized in the table below.

Property Value Reference(s)

CAS Number 146224-62-6 [1][2][3][5]

Molecular Formula C₇H₈N₂O₂ [1][5][6]

Molecular Weight 152.15 g/mol [1][5][6]

MDL Number MFCD16999380 [1][5]

Synthesis
Detailed, peer-reviewed experimental protocols for the synthesis of 4-Amino-3-
hydroxybenzamide are conspicuously absent in the available literature. However, its synthesis

can be logically inferred from the well-documented preparation of its precursor, 4-amino-3-

hydroxybenzoic acid, and general chemical principles of amidation.

Synthesis of the Precursor: 4-Amino-3-hydroxybenzoic
Acid
A common laboratory-scale synthesis for 4-amino-3-hydroxybenzoic acid involves the reduction

of 4-nitro-3-hydroxybenzoic acid. A historical method, described in "Systematic Organic

Chemistry" by Cumming (1937), utilizes tin and concentrated hydrochloric acid as the reducing

agents.[7]

Experimental Protocol (Adapted from Cumming, 1937):[7]

10 g of 4-nitro-3-hydroxybenzoic acid and 200 ml of concentrated hydrochloric acid are

heated on a water bath.

30 g of tin is slowly added to the mixture.

After the reaction is complete, the resulting double tin salt precipitates and is filtered.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b123305?utm_src=pdf-body
https://www.appchemical.com/products/146224-62-6?cate_name=undefined&cate2_name=undefined&cate_id=undefined&cate2_id=undefined&pro_name=Benzamide,%204-amino-3-hydroxy-%20(9CI)&keyword=undefined
https://www.keyorganics.net/4-amino-3-hydroxybenzamide-146224-62-6-c7h8n2o2.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61060555.htm
https://chemuniverse.com/index.php?main_page=product_info&cPath=9&products_id=89915
https://www.appchemical.com/products/146224-62-6?cate_name=undefined&cate2_name=undefined&cate_id=undefined&cate2_id=undefined&pro_name=Benzamide,%204-amino-3-hydroxy-%20(9CI)&keyword=undefined
https://chemuniverse.com/index.php?main_page=product_info&cPath=9&products_id=89915
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-4-hydroxybenzamide
https://www.appchemical.com/products/146224-62-6?cate_name=undefined&cate2_name=undefined&cate_id=undefined&cate2_id=undefined&pro_name=Benzamide,%204-amino-3-hydroxy-%20(9CI)&keyword=undefined
https://chemuniverse.com/index.php?main_page=product_info&cPath=9&products_id=89915
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-4-hydroxybenzamide
https://www.appchemical.com/products/146224-62-6?cate_name=undefined&cate2_name=undefined&cate_id=undefined&cate2_id=undefined&pro_name=Benzamide,%204-amino-3-hydroxy-%20(9CI)&keyword=undefined
https://chemuniverse.com/index.php?main_page=product_info&cPath=9&products_id=89915
https://www.benchchem.com/product/b123305?utm_src=pdf-body
https://www.benchchem.com/product/b123305?utm_src=pdf-body
https://prepchem.com/synthesis-4-amino-3-hydroxybenzoic-acid/
https://prepchem.com/synthesis-4-amino-3-hydroxybenzoic-acid/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The precipitate is dissolved in 200 ml of warm water, and hydrogen sulfide is passed through

the solution until all the tin has precipitated as tin sulfide.

The tin sulfide is removed by filtration.

The filtrate is concentrated until crystals of the hydrochloride salt of 4-amino-3-

hydroxybenzoic acid begin to separate.

Upon cooling, the hydrochloride salt is filtered, dissolved in a small amount of water, and the

free base is precipitated by the addition of a concentrated solution of sodium acetate.

The final product is filtered, washed with water, and can be recrystallized from hot water or

dilute alcohol.

This method reportedly yields approximately 60% of the theoretical amount.[7]

A more modern approach involves the catalytic hydrogenation of 3-Hydroxy-4-nitrobenzoic acid

using a palladium on charcoal (Pd/C) catalyst under a hydrogen atmosphere.[8]

Postulated Amidation of 4-Amino-3-hydroxybenzoic Acid
The conversion of a carboxylic acid to a primary amide can be achieved through several

standard organic synthesis methods. While a specific protocol for 4-Amino-3-
hydroxybenzamide is not available, a general plausible pathway is the reaction of 4-amino-3-

hydroxybenzoic acid with ammonia. This typically proceeds by first forming an ammonium salt,

which upon heating, dehydrates to form the amide.[9]

The following diagram illustrates the logical synthetic progression from a commercially

available starting material to 4-Amino-3-hydroxybenzamide.
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Synthesis Pathway

4-Nitro-3-hydroxybenzoic Acid

4-Amino-3-hydroxybenzoic Acid

Reduction (e.g., Sn/HCl or H2/Pd-C)

4-Amino-3-hydroxybenzamide

Amidation (e.g., with NH3)

Click to download full resolution via product page

Postulated synthesis of 4-Amino-3-hydroxybenzamide.

Biological Activity and Mechanism of Action
There is a significant lack of specific data regarding the biological activity and mechanism of

action of 4-Amino-3-hydroxybenzamide itself. Its utility is primarily cited as an intermediate in

the synthesis of other biologically active molecules.[3] This suggests that any biological effects

of its derivatives are attributable to the larger, more complex structures rather than the intrinsic

activity of the 4-Amino-3-hydroxybenzamide core. No quantitative bioactivity data or studies

on its interaction with specific signaling pathways are currently available in the public domain.

Conclusion
4-Amino-3-hydroxybenzamide is a chemical compound with established basic properties and

a clear, albeit undocumented, synthetic route. Its primary value currently lies in its role as a

precursor for medicinal chemistry research. The historical details of its discovery and a

thorough investigation of its own biological properties are areas that remain to be publicly

documented. Further research would be necessary to fully characterize this compound and to

explore any potential intrinsic biological activity. Researchers, scientists, and drug development
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professionals are encouraged to note the existing gaps in the literature when considering this

molecule for their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b123305?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

